Cas no 2034328-53-3 ((3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)(pyridin-2-yl)methanone)

• Product Name: (3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)(pyridin-2-yl)methanone
• CAS No: 2034328-53-3
• MF: C₁₆H₁₇FN₄O₂
• MW: 316.330186605453
• CID: 5901885
• PubChem ID: 121017704
• Update Time: 2025-06-13

(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)(pyridin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 2034328-53-3
• (3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)(pyridin-2-yl)methanone
• F6478-3699
• 4-ethyl-5-fluoro-6-{[1-(pyridine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine
• AKOS026690781
• [3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidin-1-yl]-pyridin-2-ylmethanone
• (3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)(pyridin-2-yl)methanone

• Inchi： 1S/C16H17FN4O2/c1-2-12-14(17)15(20-10-19-12)23-11-6-8-21(9-11)16(22)13-5-3-4-7-18-13/h3-5,7,10-11H,2,6,8-9H2,1H3
• InChI Key： RYLBGFXMWLVLAS-UHFFFAOYSA-N
• SMILES： FC1=C(CC)N=CN=C1OC1CN(C(C2C=CC=CN=2)=O)CC1

Computed Properties

• Exact Mass: 316.13355396g/mol
• Monoisotopic Mass: 316.13355396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.2Ų

Additional information on (3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)(pyridin-2-yl)methanone

Introduction to (3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)(pyridin-2-yl)methanone and Its Applications in Modern Research

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, (3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)(pyridin-2-yl)methanone (CAS no. 2034328-53-3) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This compound, characterized by its intricate molecular framework, has garnered attention in the scientific community for its promising role in various biochemical pathways.

The molecular structure of (3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)(pyridin-2-yl)methanone consists of a pyrrolidine core linked to a pyridine moiety through a methanone bridge. The presence of a fluorinated pyrimidine ring and an ethyl substituent further enhances its chemical diversity, making it a versatile candidate for drug discovery. The fluorine atom, in particular, is known for its ability to modulate metabolic stability and binding affinity, which are crucial factors in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target specific enzymes involved in disease pathways. The (3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)(pyridin-2-yl)methanone compound has been investigated for its potential inhibitory effects on various kinases and enzymes associated with cancer and inflammatory diseases. Studies have shown that this compound exhibits notable binding affinity to certain protein targets, suggesting its utility as a lead compound in the development of new drugs.

One of the most compelling aspects of (3-(6-Ethyl-5-fluoropyrimidin-4-yloxy)pyrrolidin-1-yl)(pyridin-2-ylmethanone) is its ability to modulate intracellular signaling pathways. Research indicates that it can interfere with the activity of enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are critical regulators of immune responses and cell proliferation. By inhibiting these pathways, the compound may offer therapeutic benefits in conditions where excessive inflammation or uncontrolled cell growth is observed.

The synthesis of (3-(6-Ethyl-pyrimidinyloxy)-pyrrolidino)(pyridine)methanone involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine and ethyl groups into the pyrimidine ring enhances the compound's metabolic stability and bioavailability, making it a more attractive candidate for further development. Advances in synthetic methodologies have enabled researchers to produce this compound with high purity, facilitating its use in preclinical studies.

Preclinical studies have demonstrated the potential of (3-(6-Ethyl-pyrimidinyloxy)-pyrrolidino)(pyridine)methanone as an anti-inflammatory agent. In vitro experiments have shown that it can significantly reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). These findings are particularly promising for the development of treatments for autoimmune diseases and chronic inflammatory conditions.

The pharmacokinetic properties of (3-(6-Ethyl-pyrimidinyloxy)-pyrrolidino)(pyridine)methanone have also been thoroughly evaluated. Studies indicate that it exhibits good oral bioavailability and moderate tissue distribution, suggesting its potential for systemic administration. Additionally, its favorable metabolic profile reduces the risk of toxic side effects, making it a safer candidate for clinical development.

Recent advancements in computational chemistry have further enhanced the understanding of (3-(6-Ethyl-pyrimidinyloxy)-pyrrolidino)(pyridine)methanone's interactions with biological targets. Molecular docking simulations have identified key binding pockets on target proteins, providing insights into how the compound exerts its biological effects. These computational studies have guided the design of derivatives with improved potency and selectivity.

The future prospects for (3-(6-Ethyl-pyrimidinyloxy)-pyrrolidino)(pyridine)methanone are promising, with ongoing research aimed at optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from preclinical studies to clinical trials. As our understanding of disease mechanisms continues to evolve, compounds like (3-(6-Ethyl-pyrimidinyloxy)-pyrrolidino)(pyridine)methanone are poised to play a crucial role in next-generation therapeutics.